Cas no 1446499-77-9 (methyl 2-amino-4-fluoro-2-methylbutanoate)

• Product Name: methyl 2-amino-4-fluoro-2-methylbutanoate
• CAS No: 1446499-77-9
• MF: C₆H₁₂FNO₂
• MW: 149.163385391235
• MDL: MFCD30180416
• CID: 4600352
• PubChem ID: 102104284
• Update Time: 2025-11-02

methyl 2-amino-4-fluoro-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Isovaline, 4-fluoro-, methyl ester
• methyl 2-amino-4-fluoro-2-methylbutanoate

• MDL： MFCD30180416
• Inchi： 1S/C6H12FNO2/c1-6(8,3-4-7)5(9)10-2/h3-4,8H2,1-2H3/t6-/m1/s1
• InChI Key： LICKWEUMIIMSEP-ZCFIWIBFSA-N
• SMILES： C(OC)(=O)[C@](CCF)(C)N

Additional information on methyl 2-amino-4-fluoro-2-methylbutanoate

Methyl 2-Amino-4-Fluoro-2-Methylbutanoate (CAS No. 1446499-77-9): A Comprehensive Overview

Methyl 2-amino-4-fluoro-2-methylbutanoate (CAS No. 1446499-77-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative, characterized by its unique fluoro and amino functional groups, offers versatile applications in drug discovery and material science. Its molecular structure, C6H12FNO2, combines the reactivity of an ester with the bioactivity of fluorine, making it a valuable intermediate for researchers.

The growing interest in fluorinated amino acid derivatives like methyl 2-amino-4-fluoro-2-methylbutanoate stems from their ability to enhance the metabolic stability and bioavailability of therapeutic agents. In recent years, the pharmaceutical industry has prioritized fluorine-containing compounds due to their potential in treating diseases such as cancer, diabetes, and neurological disorders. This trend aligns with the increasing demand for precision medicine and targeted drug delivery systems, where 1446499-77-9 plays a pivotal role.

From a chemical perspective, methyl 2-amino-4-fluoro-2-methylbutanoate exhibits unique physicochemical properties. The presence of the fluoro group at the 4-position influences its electronic distribution, enhancing its reactivity in nucleophilic substitution reactions. Meanwhile, the methyl ester moiety provides a handle for further derivatization, making it a versatile building block for peptide synthesis and small molecule drug development. Researchers often explore its use in creating prodrugs or bioactive conjugates.

The synthesis of CAS No. 1446499-77-9 typically involves multi-step organic transformations, starting from readily available precursors. Modern synthetic routes emphasize green chemistry principles, such as catalytic fluorination and solvent-free reactions, to minimize environmental impact. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In the context of drug discovery, methyl 2-amino-4-fluoro-2-methylbutanoate serves as a key intermediate for fluorinated peptidomimetics. These compounds mimic natural peptides while offering improved resistance to enzymatic degradation—a property highly sought after in antiviral and anticancer drug design. Recent publications highlight its utility in developing protease inhibitors and GPCR modulators, addressing some of the most pressing challenges in modern medicine.

The agrochemical sector also benefits from derivatives of 1446499-77-9, particularly in designing novel pesticides with enhanced selectivity and reduced environmental persistence. The fluoroamino acid moiety contributes to the systemic activity of these compounds, enabling lower application rates while maintaining efficacy—a crucial factor in sustainable agriculture practices.

Quality control and analytical characterization of methyl 2-amino-4-fluoro-2-methylbutanoate require advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical consideration for pharmaceutical applications. The compound typically appears as a white to off-white crystalline powder with high purity (>98%), meeting the stringent requirements of GMP manufacturing.

Market trends indicate rising demand for fluorinated building blocks like CAS 1446499-77-9, driven by increased R&D investment in biopharmaceuticals and specialty chemicals. Suppliers are expanding their portfolios to include such niche intermediates, often providing custom synthesis services to meet specific research needs. This reflects the broader shift toward personalized chemistry solutions in the fine chemicals sector.

Storage and handling of methyl 2-amino-4-fluoro-2-methylbutanoate require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere at controlled temperatures to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with any chemical substance.

Future research directions for 1446499-77-9 derivatives may explore their potential in bioconjugation chemistry and radiopharmaceuticals, particularly for PET imaging applications. The versatility of this scaffold continues to inspire innovation across multiple scientific disciplines, making it a compound of enduring interest to both academic and industrial researchers.